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Compound of Interest

Compound Name:
1H-Pyrrolo[3,2-b]pyridine-6-

carbonitrile

Cat. No.: B032786 Get Quote

A Technical Overview of 1H-Pyrrolo[3,2-
b]pyridine-6-carbonitrile
For researchers, scientists, and professionals in drug development, 1H-Pyrrolo[3,2-
b]pyridine-6-carbonitrile is a heterocyclic compound of significant interest. Its distinct

structure, featuring a fused pyrrole and pyridine ring system with a carbonitrile functional group,

makes it a valuable scaffold in medicinal chemistry and materials science. This document

provides a concise summary of its fundamental molecular properties.

Molecular Formula and Weight
The chemical formula and molecular weight are foundational data points for any chemical

compound, crucial for stoichiometric calculations, analytical characterization, and drug design.

Property Value

Molecular Formula C₈H₅N₃[1][2]

Molecular Weight 143.15 g/mol [3][4]

Exact Mass 143.04800 u[2]
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The arrangement of atoms and functional groups within a molecule dictates its chemical

reactivity and biological activity. The diagram below illustrates the core components of the 1H-
Pyrrolo[3,2-b]pyridine-6-carbonitrile structure.
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Structural Components of 1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile
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fused with
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fused with

1H-Pyrrolo[3,2-b]pyridine-6-carbonitrile

is the scaffold for

Carbonitrile Group (-C≡N)

is a substituent on
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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